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Compound of Interest

Compound Name: MM-401

Cat. No.: B609188 Get Quote

Essential Safety and Handling Guide for MM-401
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of MM-401, a potent MLL1 H3K4 methyltransferase inhibitor used in leukemia

research.[1] Adherence to these procedures is critical for ensuring personnel safety and

maintaining a secure laboratory environment.

Hazard Identification and Classification
MM-401 (TFA) is classified as a hazardous substance. The primary routes of exposure are oral,

dermal, and inhalation. It is harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[2]

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[2]

Acute Aquatic Toxicity H400 Very toxic to aquatic life.[2]

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.[2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling MM-401 to prevent

exposure.

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from splashes

and dust.[2]

Hand Protection
Chemical-resistant protective

gloves (e.g., nitrile rubber).
Prevents skin contact.[2]

Body Protection
Impervious clothing, such as a

lab coat.

Protects against contamination

of personal clothing.[2]

Respiratory Protection Suitable respirator.

Required to prevent inhalation

of dust or aerosols, especially

when handling the solid form.

[2]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of MM-401 and ensure a safe

working environment.
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Procedure Detailed Steps

Safe Handling

- Avoid inhalation, and contact with eyes and

skin.[2]- Prevent the formation of dust and

aerosols.[2]- Use only in areas with appropriate

exhaust ventilation.[2]- Do not eat, drink, or

smoke in handling areas.[2]

Storage

- Keep the container tightly sealed in a cool,

well-ventilated area.[2]- Store at 4°C for the

solid form, protected from light.[1]- For solutions,

store at -20°C (powder) or -80°C (in solvent).[2]-

Keep away from direct sunlight and sources of

ignition.[2]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.

Emergency Situation First Aid Measures

If Swallowed
Call a POISON CENTER or doctor immediately

if you feel unwell.[2] Rinse mouth.[2]

Skin Contact

Rinse skin thoroughly with large amounts of

water.[2] Remove contaminated clothing and

shoes and seek medical attention.[2]

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids.[2] Remove contact

lenses if present.[2] Promptly call a physician.[2]

Inhalation Move the person to fresh air immediately.[2]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed to

mitigate environmental contamination and ensure safety.
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Action Procedure

Spill Containment

- Use full personal protective equipment.[2]-

Avoid breathing vapors, mist, dust, or gas.[2]-

Ensure adequate ventilation.[2]- Prevent further

leakage or spillage if safe to do so.[2]- Keep the

product away from drains or water courses.[2]

Spill Cleanup

- For solutions, absorb with a finely-powdered

liquid-binding material (e.g., diatomite, universal

binders).[2]- Decontaminate surfaces and

equipment by scrubbing with alcohol.[2]

Waste Disposal

- Dispose of contents and container to an

approved waste disposal plant.[2]- Collect

spillage.[2]

Experimental Workflow for Handling MM-401
The following diagram outlines the standard workflow for handling MM-401 in a laboratory

setting, from preparation to disposal.
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Preparation
- Don appropriate PPE

- Work in a ventilated area

Weighing
- Handle solid carefully
- Avoid dust generation

Proceed with caution

Dissolution
- Add solvent to solid

- Ensure complete dissolution

Experimentation
- Perform experimental procedures

Decontamination
- Clean workspace and equipment with alcohol

Waste Disposal
- Dispose of waste in approved containers

End of Process
- Remove PPE
- Wash hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of MM-401.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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